Cas no 1803606-78-1 (1-benzyl-1H-pyrazole-3-carboxamide)

• Product Name: 1-benzyl-1H-pyrazole-3-carboxamide
• CAS No: 1803606-78-1
• MDL: MFCD28383773
• CID: 4617674
• PubChem ID: 21976495
• Update Time: 2025-05-25

1-benzyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1H-pyrazole-3-carboxamide

• MDL： MFCD28383773

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-benzyl-1H-pyrazole-3-carboxamide

Recent Advances in the Study of 1-benzyl-1H-pyrazole-3-carboxamide (CAS: 1803606-78-1) in Chemical Biology and Pharmaceutical Research

The compound 1-benzyl-1H-pyrazole-3-carboxamide (CAS: 1803606-78-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its pyrazole core and benzyl substitution, has attracted significant attention due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities, particularly in the context of enzyme modulation and receptor interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-benzyl-1H-pyrazole-3-carboxamide exhibits notable inhibitory activity against several kinase targets, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). The research team employed structure-activity relationship (SAR) analysis to optimize the compound's potency, achieving IC50 values in the low micromolar range for selected kinase targets. These findings suggest potential applications in oncology and neurodegenerative disease research, where modulation of these kinase pathways is of therapeutic interest.

Further investigations have revealed that the compound's benzyl group at the N1 position of the pyrazole ring plays a crucial role in its biological activity. Molecular docking studies indicate that this moiety facilitates favorable interactions with hydrophobic pockets in target proteins, while the carboxamide group at the 3-position participates in key hydrogen bonding interactions. This dual functionality makes 1803606-78-1 a valuable template for the development of more potent and selective derivatives.

In the field of antimicrobial research, a recent preprint (2024) reported that 1-benzyl-1H-pyrazole-3-carboxamide derivatives show promising activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The lead compound in this series demonstrated a minimum inhibitory concentration (MIC) of 8 μg/mL against MRSA, with low cytotoxicity against mammalian cells. These results highlight the compound's potential as a starting point for novel antibiotic development.

The synthetic accessibility of 1-benzyl-1H-pyrazole-3-carboxamide has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an improved, scalable synthesis route for 1803606-78-1 that achieves 85% overall yield and excellent purity (>99%) while reducing environmental impact through green chemistry principles. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for further pharmaceutical development.

Looking forward, the unique structural features and demonstrated biological activities of 1-benzyl-1H-pyrazole-3-carboxamide position it as a valuable tool compound in chemical biology and a promising lead structure in drug discovery. Ongoing research is exploring its potential in additional therapeutic areas, including inflammation and metabolic disorders, where its kinase modulation properties may prove beneficial. The compound's versatility and the growing body of research supporting its pharmacological relevance suggest that 1803606-78-1 will remain an important focus of chemical biology and medicinal chemistry research in the coming years.